Cas no 733044-96-7 (2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole
• CAS No: 733044-96-7
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 844039
• PubChem ID: 2363738
• Update Time: 2025-10-18

2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-BROMO-PHENYL)-5-CHLOROMETHYL-[1,3,4]OXADIAZOLE
• 2-(2-bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole
• EN300-05104
• 733044-96-7
• CS-0455275
• DTXSID701225258
• J-505557
• RS-0370
• AKOS000118715
• G74888
• STL221573
• 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole

• MDL： MFCD03981004
• Inchi： 1S/C9H6BrClN2O/c10-7-4-2-1-3-6(7)9-13-12-8(5-11)14-9/h1-4H,5H2
• InChI Key： KIMSKBWHIMTWFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(CCl)O1

Computed Properties

• Exact Mass: 271.93520g/mol
• Monoisotopic Mass: 271.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole

Introduction to 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole (CAS No. 733044-96-7)

2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 733044-96-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and chlorine substituents on the aromatic ring, coupled with the oxadiazole core, makes it a versatile intermediate for synthesizing more complex molecules.

The 1,3,4-oxadiazole heterocycle is a prominent scaffold in medicinal chemistry, known for its stability and biological activity. Its incorporation into the molecular framework of 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole enhances its utility as a building block for pharmacophores. The bromomethyl group at the 5-position provides a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties. This reactivity has been exploited in various synthetic pathways to develop novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of oxadiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing this motif exhibit inhibitory effects on enzymes and receptors involved in inflammatory and infectious diseases. For instance, modifications of the 1,3,4-oxadiazole ring have led to the discovery of potent inhibitors of cyclooxygenase (COX) and lipoxygenase enzymes, which are pivotal in regulating inflammatory responses.

The 2-bromophenyl moiety in 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole contributes to its interaction with biological targets by influencing electronic and steric properties. This substituent has been strategically employed in designing molecules that exhibit selectivity towards specific binding sites on proteins. The bromine atom further enhances reactivity through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the construction of more intricate structures.

In the context of drug discovery, the combination of halogenated aromatic rings with an oxadiazole core offers a rich palette for structural diversity. Researchers have leveraged this compound to develop candidates targeting neurological disorders, cancer, and antimicrobial resistance. The chloromethyl group serves as a versatile handle for introducing additional functional groups via nucleophilic addition reactions, allowing for fine-tuning of pharmacokinetic profiles.

One notable application of 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole is in the synthesis of kinase inhibitors. Oxadiazole derivatives have shown promise in disrupting aberrant signaling pathways involved in tumor growth and progression. By modifying the substitution patterns on the oxadiazole ring and aromatic moieties, chemists have been able to generate compounds with improved solubility and metabolic stability. These attributes are critical for advancing candidates into clinical trials.

The growing interest in 1,3,4-oxadiazole-based therapeutics has spurred innovation in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled efficient preparation of complex derivatives from 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole, reducing reaction times and improving yields. Such advancements are essential for scaling up production and meeting the demands of pharmaceutical industries.

Furthermore, computational studies have played a pivotal role in understanding the interactions between 2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole and biological targets. Molecular docking simulations have provided insights into binding affinities and mode-of-action mechanisms, guiding rational drug design efforts. These computational approaches complement experimental work by predicting structural features that enhance binding specificity.

The versatility of CAS No. 733044-96-7 extends beyond pharmaceutical applications to materials science. Oxadiazole derivatives exhibit unique electronic properties that make them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The halogenated aromatic rings contribute to charge transport capabilities while maintaining thermal stability under operational conditions.

In conclusion,2-(2-Bromophenyl)-5-(chloromethyl)-1,3,4-oxadiazole represents a valuable compound with broad utility across multiple domains of chemical research. Its structural features enable diverse functionalization strategies while maintaining biological relevance through interactions with key molecular targets. As synthetic methodologies continue to evolve and computational tools become more sophisticated,CAS No. 733044-96-7 will undoubtedly remain at forefronts of innovation driving progress toward new treatments medicines